Cas no 1252824-79-5 (N-[(2-chlorophenyl)methyl]-2-({3-ethyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide)

• Product Name: N-[(2-chlorophenyl)methyl]-2-({3-ethyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide
• CAS No: 1252824-79-5
• MF: C₁₇H₁₆ClN₃O₂S₂
• MW: 393.910840034485
• CID: 5398130
• Update Time: 2025-05-30

N-[(2-chlorophenyl)methyl]-2-({3-ethyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[(2-chlorophenyl)methyl]-2-(3-ethyl-4-oxothieno[3,2-d]pyrimidin-2-yl)sulfanylacetamide
• N-[(2-chlorophenyl)methyl]-2-({3-ethyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide

• Inchi： 1S/C17H16ClN3O2S2/c1-2-21-16(23)15-13(7-8-24-15)20-17(21)25-10-14(22)19-9-11-5-3-4-6-12(11)18/h3-8H,2,9-10H2,1H3,(H,19,22)
• InChI Key： MIHTVYKMCSKFEX-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1Cl)(=O)CSC1N(CC)C(=O)C2SC=CC=2N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on N-[(2-chlorophenyl)methyl]-2-({3-ethyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide

Exploring the Chemical Properties and Applications of CAS No 1252824-79-5

The compound with CAS No 1252824-79-5, also known as N-[(2-chlorophenyl)methyl]-2-{[3-ethyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide, is a highly specialized organic compound with a complex structure. This molecule belongs to the class of sulfonamides and features a thienopyrimidine ring system, which is known for its potential applications in pharmaceuticals and agrochemicals. The compound's structure includes a chlorophenyl group, an ethyl-substituted thienopyrimidine moiety, and an acetamide functional group, all of which contribute to its unique chemical properties.

Recent studies have highlighted the importance of thienopyrimidine derivatives in drug discovery. The thieno[3,2-d]pyrimidine core in this compound is particularly interesting due to its ability to form hydrogen bonds and its potential for bioisosteric replacements. Researchers have explored the substitution patterns on the thienopyrimidine ring to optimize pharmacokinetic properties such as solubility and permeability. The presence of the ethyl group at position 3 and the oxo group at position 4 further enhances the molecule's stability and bioavailability.

The sulfanyl (sulfur-containing) group attached to the acetamide moiety plays a crucial role in modulating the compound's reactivity. Sulfur-containing compounds are often associated with antioxidant properties, which could make this compound a candidate for applications in oxidative stress-related diseases. Additionally, the chlorophenyl group introduces electron-withdrawing effects, which can influence the molecule's electronic properties and reactivity.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitutions, condensations, and oxidations. The synthesis pathway typically starts with the preparation of the thienopyrimidine intermediate, followed by functionalization to introduce the desired substituents. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such complex molecules.

The application potential of CAS No 1252824-79-5 extends into various fields. In pharmaceuticals, it could serve as a lead compound for developing inhibitors against specific enzymes or receptors. Its structure suggests potential activity against kinase targets or other protein-protein interaction inhibitors. In agrochemicals, similar compounds have shown promise as fungicides or insecticides due to their ability to disrupt key biochemical pathways in pests.

Moreover, computational studies using molecular docking and dynamics simulations have provided insights into how this compound interacts with biological targets. These studies suggest that the molecule's rigid structure allows for favorable binding interactions within specific pockets of target proteins. Such findings are valuable for guiding further optimization efforts aimed at improving potency and selectivity.

In conclusion, CAS No 1252824-79-5, or N-[ (chlorophenyl)methyl]-... , represents a significant advancement in organic chemistry due to its unique structural features and promising biological activities. Ongoing research continues to explore its full potential across various industries, making it a subject of interest for both academic and industrial chemists.